Cas no 440361-71-7 ((2R)-pyrrolidine-2-carbaldehyde)

• Product Name: (2R)-pyrrolidine-2-carbaldehyde
• CAS No: 440361-71-7
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD10699531
• CID: 2669869
• PubChem ID: 11205722
• Update Time: 2025-06-12

(2R)-pyrrolidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• (R)-PYRROLIDINE-2-CARBALDEHYDE
• 2-Pyrrolidinecarboxaldehyde, (2R)-
• (2R)-pyrrolidine-2-carbaldehyde

• MDL： MFCD10699531
• Inchi： 1S/C5H9NO/c7-4-5-2-1-3-6-5/h4-6H,1-3H2/t5-/m1/s1
• InChI Key： JIDDDPVQQUHACU-RXMQYKEDSA-N
• SMILES： N1CCC[C@@H]1C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2R)-pyrrolidine-2-carbaldehyde

Research Brief on (2R)-pyrrolidine-2-carbaldehyde (CAS: 440361-71-7) in Chemical Biology and Pharmaceutical Applications

(2R)-pyrrolidine-2-carbaldehyde (CAS: 440361-71-7) is a chiral aldehyde derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including peptidomimetics, enzyme inhibitors, and chiral ligands for asymmetric catalysis. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2R)-pyrrolidine-2-carbaldehyde as a building block for the synthesis of potent γ-secretase modulators, which are being investigated for Alzheimer's disease treatment. The researchers utilized the chiral aldehyde to introduce stereochemical control in the synthesis of small-molecule inhibitors, resulting in compounds with improved blood-brain barrier permeability and reduced off-target effects. This work underscores the importance of (2R)-pyrrolidine-2-carbaldehyde in developing CNS-targeted therapeutics.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of (2R)-pyrrolidine-2-carbaldehyde in the design of novel antibacterial agents. The compound was employed as a chiral scaffold to create analogs of natural product-inspired antibiotics, showing promising activity against drug-resistant Gram-positive pathogens. The study emphasized the compound's ability to impart both structural diversity and stereochemical specificity to the resulting molecules, leading to improved pharmacological profiles.

From a synthetic chemistry perspective, advances in catalytic asymmetric synthesis have made (2R)-pyrrolidine-2-carbaldehyde more accessible for research applications. A 2023 Nature Catalysis paper described an efficient enzymatic route to produce this chiral aldehyde with high enantiomeric excess (>99% ee) using engineered aminotransferases. This biocatalytic approach offers significant advantages over traditional chemical synthesis methods, including milder reaction conditions and reduced environmental impact, potentially facilitating larger-scale production for pharmaceutical applications.

The compound has also found applications in chemical biology as a versatile probe for protein labeling and modification. Recent work published in Chemical Science (2024) demonstrated its use in site-selective protein modification through reductive amination, enabling the creation of stable protein conjugates with various payloads. This methodology has been particularly valuable for antibody-drug conjugate development and the study of protein-protein interactions.

Looking forward, the unique properties of (2R)-pyrrolidine-2-carbaldehyde continue to inspire innovative applications across multiple research areas. Current investigations are exploring its potential in RNA-targeted therapeutics, where its ability to form stable imine linkages with amine-containing nucleosides may enable novel approaches to gene modulation. Additionally, its role in the synthesis of constrained peptide analogs for GPCR-targeted drug discovery remains an active area of research, with several preclinical candidates currently under evaluation.